Cas no 2137617-68-4 (tert-butyl N-[4-(2-methylcyclopropyl)-3-oxobutyl]carbamate)

• Product Name: tert-butyl N-[4-(2-methylcyclopropyl)-3-oxobutyl]carbamate
• CAS No: 2137617-68-4
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5293101
• PubChem ID: 165471535
• Update Time: 2025-11-01

tert-butyl N-[4-(2-methylcyclopropyl)-3-oxobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-799702
• tert-butyl N-[4-(2-methylcyclopropyl)-3-oxobutyl]carbamate
• 2137617-68-4

• Inchi： 1S/C13H23NO3/c1-9-7-10(9)8-11(15)5-6-14-12(16)17-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,14,16)
• InChI Key： YZIUNRUUUOQJBR-UHFFFAOYSA-N
• SMILES： O=C(CCNC(=O)OC(C)(C)C)CC1CC1C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[4-(2-methylcyclopropyl)-3-oxobutyl]carbamate

Professional Introduction to Compound with CAS No. 2137617-68-4 and Product Name: tert-butyl N-[4-(2-methylcyclopropyl)-3-oxobutyl]carbamate

The compound with the CAS number 2137617-68-4 and the product name tert-butyl N-[4-(2-methylcyclopropyl)-3-oxobutyl]carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and synthetic chemistry. The molecular framework of this compound incorporates a carbamate functional group, which is a key feature in the design of bioactive molecules. The presence of a tert-butyl group and a 2-methylcyclopropyl moiety further enhances its structural complexity and functionality, making it a subject of considerable interest among researchers.

In recent years, the exploration of novel carbamate derivatives has seen substantial progress, particularly in the context of their pharmacological properties. Carbamates are known for their versatility in medicinal chemistry, often serving as intermediates in the synthesis of more complex molecules. The specific arrangement of atoms in tert-butyl N-[4-(2-methylcyclopropyl)-3-oxobutyl]carbamate contributes to its unique reactivity and interaction with biological targets. This has led to its investigation as a potential candidate for various therapeutic applications, including the treatment of neurological disorders and inflammatory conditions.

The synthesis of this compound involves intricate organic transformations, showcasing the expertise required in modern chemical synthesis. The tert-butyl group, known for its stability and protective effects on reactive sites, plays a crucial role in ensuring the structural integrity of the molecule during synthetic processes. Meanwhile, the 2-methylcyclopropyl moiety introduces steric hindrance, which can influence the compound's binding affinity to biological receptors. These structural features are critical considerations in drug design, as they can significantly impact the efficacy and selectivity of potential therapeutics.

Recent studies have highlighted the importance of understanding the physicochemical properties of carbamate derivatives for their application in drug development. The solubility, stability, and metabolic pathways of these compounds are key factors that determine their suitability for therapeutic use. In this context, tert-butyl N-[4-(2-methylcyclopropyl)-3-oxobutyl]carbamate has been subjected to rigorous analytical techniques to elucidate its properties. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been employed to confirm its molecular structure and purity.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Its interaction with specific enzymes and receptors has been investigated using computational modeling and experimental assays. These studies have provided insights into its potential mechanisms of action, suggesting that it may modulate pathways relevant to diseases such as cancer and neurodegeneration. The ability of tert-butyl N-[4-(2-methylcyclopropyl)-3-oxobutyl]carbamate to interact with multiple targets makes it an attractive candidate for multitarget drug design, a strategy that aims to enhance therapeutic efficacy while minimizing side effects.

The synthetic methodologies developed for this compound also contribute to advancements in synthetic chemistry. The use of innovative catalysts and reaction conditions has enabled efficient production at scale, which is essential for further development and commercialization. These methodologies not only improve yield but also enhance sustainability by reducing waste generation. As interest in green chemistry grows, such innovations are becoming increasingly important in pharmaceutical research.

In conclusion, the compound with CAS number 2137617-68-4 and product name tert-butyl N-[4-(2-methylcyclopropyl)-3-oxobutyl]carbamate exemplifies the cutting-edge research being conducted in chemical biology and drug development. Its unique structural features, coupled with promising pharmacological properties, make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is expected to play an increasingly significant role in addressing some of today's most challenging medical conditions.